Cas no 117174-79-5 (N-(3,5-Dimethylphenyl)carbamothioylbenzamide)

• Product Name: N-(3,5-Dimethylphenyl)carbamothioylbenzamide
• CAS No: 117174-79-5
• MF: C₁₆H₁₆N₂OS
• MW: 284.376042366028
• MDL: MFCD02631870
• CID: 1206715
• PubChem ID: 884617
• Update Time: 2025-04-20

N-(3,5-Dimethylphenyl)carbamothioylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3,5-Dimethylphenyl)carbamothioyl]benzamide
• 1-BENZOYL-3-(3,5-DIMETHYLPHENYL)THIOUREA
• 1-Benzoyl-3-(3,5-dimethylphenyl)thiourea, 5-[(Benzoylcarbamothioyl)amino]-m-xylene
• N-(3,5-dimethylphenylcarbamothioyl)benzamide
• MFCD02631870
• 117174-79-5
• STK141143
• Benzamide, N-[[(3,5-dimethylphenyl)amino]thioxomethyl]-
• PS-7200
• SCHEMBL5713540
• AKOS003220611
• N-((3,5-Dimethylphenyl)carbamothioyl)benzamide
• CS-0321254
• YAEFVXZQXWJXLF-UHFFFAOYSA-N
• N-(3,5-Dimethylphenyl)carbamothioylbenzamide

• MDL： MFCD02631870
• Inchi： 1S/C16H16N2OS/c1-11-8-12(2)10-14(9-11)17-16(20)18-15(19)13-6-4-3-5-7-13/h3-10H,1-2H3,(H2,17,18,19,20)
• InChI Key： YAEFVXZQXWJXLF-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 284.09848
• Monoisotopic Mass: 284.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• PSA: 41.13

N-(3,5-Dimethylphenyl)carbamothioylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas